Cas no 2229184-44-3 (tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate
• CAS No: 2229184-44-3
• MF: C₁₄H₂₄F₂N₂O₂
• MW: 290.349370956421
• CID: 6221175
• PubChem ID: 165708243
• Update Time: 2025-10-10

tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate
• EN300-1874637
• tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)cyclohexyl]carbamate
• 2229184-44-3

• Inchi： 1S/C14H24F2N2O2/c1-12(2,3)20-11(19)18-10-6-4-9(5-7-10)13(17)8-14(13,15)16/h9-10H,4-8,17H2,1-3H3,(H,18,19)
• InChI Key： DAXMRRFSWZPJRU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1CCC(CC1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 290.18058434g/mol
• Monoisotopic Mass: 290.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate

tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate: A Comprehensive Overview

tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate, identified by the CAS number 2229184-44-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexyl group, a cyclopropyl ring, and an amino functionality. The presence of fluorine atoms in the cyclopropyl ring adds to its chemical diversity and reactivity.

The synthesis of tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate involves a series of carefully designed reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of various catalysts and reaction conditions to improve the efficiency of these reactions. For instance, the application of transition metal catalysts has shown promise in facilitating key steps in the synthesis process.

The chemical structure of this compound plays a crucial role in its properties and applications. The cyclohexane ring provides stability and rigidity, while the cyclopropyl group introduces strain and reactivity. The amino group enhances the compound's ability to form hydrogen bonds, making it suitable for applications in drug design. Recent research has highlighted the potential of this compound as a building block for developing bioactive molecules with specific pharmacological properties.

In terms of applications, tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery efforts. For example, studies have demonstrated its potential as a lead compound for developing inhibitors of certain enzymes or receptors involved in disease pathways.

The fluorine atoms in the cyclopropyl ring contribute to the compound's electronic properties and hydrophobicity. These characteristics are advantageous in designing drugs with improved bioavailability and stability. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological systems more accurately. Such insights are critical for guiding further optimization and testing.

In addition to its pharmaceutical applications, tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate has potential uses in materials science. Its structural features make it a candidate for developing advanced materials with tailored properties, such as improved mechanical strength or thermal stability. Researchers are exploring its incorporation into polymer systems to enhance their performance under various conditions.

The study of this compound has also contributed to our understanding of fluorinated organic molecules. Fluorine substitution is known to significantly alter the physical and chemical properties of compounds, often leading to enhanced performance in specific applications. The insights gained from studying tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate can be applied to other fluorinated compounds, broadening their scope of use.

In conclusion, tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)cyclohexylcarbamate, CAS No. 2 ., represents a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry and related disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.